![molecular formula C14H9NO3 B1610015 3-Benzooxazol-2-yl-benzoic acid CAS No. 20000-56-0](/img/structure/B1610015.png)
3-Benzooxazol-2-yl-benzoic acid
Overview
Description
3-Benzooxazol-2-yl-benzoic acid (3-BOBA) is an organic compound belonging to the class of benzoic acids. It is a colorless solid with a molecular formula of C7H5NO3. 3-BOBA is a versatile compound, and has a range of applications in both scientific research and industrial production. Its structure is important to its reactivity, and it is an important intermediate in many synthetic pathways. In
Scientific Research Applications
Synthesis of Fluorescent Metal Complexes
The compound is used in the synthesis of novel fluorescent metal complexes . These complexes contain metal atoms such as Zn, Co, Cu, Cd, Ni, Mg, and Sn . The synthesized complexes are fluorescent and absorb in the range of 317 to 323 nm while emitting in the range of 371 to 416 nm with good quantum yield .
Antimicrobial Activity
The synthesized metal complexes from “3-(1,3-benzoxazol-2-yl)benzoic acid” show significant in vitro antibacterial activity against E. coli and S. aureus strains and in vitro antifungal activity against C. albicans and A. niger strains .
Synthesis of Benzoxazoles
The compound is used in the synthesis of benzoxazoles . Benzoxazoles are biologically active compounds and natural products .
Use in Laser Dyes and Fluorescent Probes
Derivatives of the compound can be applied to laser dyes, fluorescent whiteners, fluorescent probes, nonlinear optical chromophores, polymer science, optical recording, and solar energy collectors .
Use in Optical Recording Medium and Toner
The compound has excellent thermal and optical properties, making it suitable for applications such as optical recording medium and toner .
Biological Activities
Benzoxazole derivatives, including “3-(1,3-benzoxazol-2-yl)benzoic acid”, are known to exhibit various biological activities, such as anticancer, antimicrobial, anti HIV, and dopamine D4 agonists .
Mechanism of Action
Target of Action
Benzoxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities .
Mode of Action
Benzoxazole derivatives are known to interact with their targets, leading to changes that can result in various biological activities .
Biochemical Pathways
Benzoxazole derivatives are known to affect various biochemical pathways, leading to downstream effects .
Result of Action
Benzoxazole derivatives are known to exhibit several biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .
Action Environment
Environmental factors can significantly impact the action of benzoxazole derivatives .
properties
IUPAC Name |
3-(1,3-benzoxazol-2-yl)benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO3/c16-14(17)10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)18-13/h1-8H,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VSIDLODXMSPACX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C3=CC(=CC=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20470827 | |
Record name | 3-Benzooxazol-2-yl-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20470827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzooxazol-2-yl-benzoic acid | |
CAS RN |
20000-56-0 | |
Record name | 3-(2-Benzoxazolyl)benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=20000-56-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Benzooxazol-2-yl-benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20470827 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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